Cas no 2228070-53-7 (tert-butyl (1S,4R)-5-(3R)-3-hydroxybutyl-2-azabicyclo2.1.1hexane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-5-(3R)-3-hydroxybutyl-2-azabicyclo2.1.1hexane-2-carboxylate
• CAS No: 2228070-53-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5860640
• PubChem ID: 165691955
• Update Time: 2025-07-09

tert-butyl (1S,4R)-5-(3R)-3-hydroxybutyl-2-azabicyclo2.1.1hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-5-(3R)-3-hydroxybutyl-2-azabicyclo2.1.1hexane-2-carboxylate
• tert-butyl (1S,4R)-5-[(3R)-3-hydroxybutyl]-2-azabicyclo[2.1.1]hexane-2-carboxylate
• EN300-1884415
• 2228070-53-7

• Inchi： 1S/C14H25NO3/c1-9(16)5-6-11-10-7-12(11)15(8-10)13(17)18-14(2,3)4/h9-12,16H,5-8H2,1-4H3/t9-,10+,11?,12+/m1/s1
• InChI Key： JVOMPTYNJGTILL-AIROJPCNSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1C2CC[C@@H](C)O)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (1S,4R)-5-(3R)-3-hydroxybutyl-2-azabicyclo2.1.1hexane-2-carboxylate

tert-butyl (1S,4R)-5-(3R)-3-hydroxybutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate

tert-butyl (1S,4R)-5-(3R)-3-hydroxybutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is a complex organic compound with the CAS number 2228070-53-7. This compound belongs to the class of bicyclic amines and is characterized by its unique stereochemistry and functional groups. The molecule consists of a bicyclo[2.1.1]hexane ring system, which is a highly strained structure due to the bridgehead nitrogen atom. The presence of hydroxyl and carboxylic acid groups further adds to its functional diversity, making it a versatile compound with potential applications in various fields.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. The stereochemistry at the bridgehead positions (1S,4R) and the hydroxyl group (3R) is critical for its biological activity and chemical reactivity. Recent studies have highlighted the importance of stereocontrol in organic synthesis, particularly in drug discovery and development.

In terms of biological activity, this compound has shown promising results in vitro assays targeting various enzymes and receptors. For instance, it has been reported to exhibit moderate inhibitory activity against certain kinases, making it a potential lead compound for further optimization in medicinal chemistry programs.

Moreover, the bicyclic structure of this compound provides unique pharmacokinetic properties, such as improved bioavailability and reduced clearance rates. These properties are highly desirable in drug candidates, as they can enhance therapeutic efficacy while minimizing adverse effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to target proteins with high accuracy. By employing molecular docking studies and machine learning algorithms, scientists can now design more potent analogs with enhanced selectivity.

In addition to its pharmacological applications, this compound also finds utility in materials science due to its rigid bicyclic framework. It has been explored as a building block for constructing advanced materials with tailored mechanical and electronic properties.

The CAS number 2228070-53-7 serves as a unique identifier for this compound in scientific literature and databases. Researchers can use this identifier to retrieve detailed information about its physical properties, synthesis methods, and biological activities from reputable sources such as PubChem and ChemSpider.

In conclusion, tert-butyl (1S,4R)-5-(3R)-3-hydroxybutyl-2-azabicyclo[2.1.1]hexane-2-carboxylate is a multifaceted compound with significant potential in both therapeutic and materials research. Its complex structure and stereochemical features make it an intriguing subject for further investigation across various disciplines.